N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O5S/c1-4-25-21(27)20-19(16-7-5-6-8-17(16)30-20)24-22(25)31-12-18(26)23-13-9-14(28-2)11-15(10-13)29-3/h5-11H,4,12H2,1-3H3,(H,23,26)
• InChI Key: DCIRPNQQVYHXKU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.49. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct matches and to maintain relevance to your request for scientific research applications excluding drug use, dosage, and side effects, here's a general approach based on the results:

Pharmacokinetics and Clinical Applications

The pharmacokinetics of various compounds, including their metabolism, clearance, and effects on specific populations, have been extensively studied. For example, research on sulfadoxine-pyrimethamine in pregnant women shows that pregnancy significantly alters drug clearance, suggesting a need for adjusted dosing regimens in pregnant populations (Karunajeewa et al., 2009). Similar pharmacokinetic considerations may apply to the compound , emphasizing the importance of understanding how physiological states like pregnancy impact drug metabolism and efficacy.

Impact on Health and Environment

Studies on polybrominated diphenyl ethers (PBDEs) and their ubiquity as environmental contaminants highlight the ongoing concern regarding the persistence and bioaccumulation of synthetic compounds (Sjödin et al., 1999). This underscores the need for research into the environmental and health impacts of chemical compounds, including potential endocrine-disrupting effects and implications for human health.

Potential Therapeutic Applications

The development and clinical evaluation of new drugs, such as MS-275, a histone deacetylase inhibitor, illustrate the complex process of drug discovery, development, and the assessment of efficacy and safety (Gore et al., 2008). These processes are critical in identifying therapeutic applications of new compounds, determining their mechanism of action, and evaluating potential benefits in treating diseases or conditions.